Cas no 623-81-4 (Diethyl sulfite)

• Product Name: Diethyl sulfite
• CAS No: 623-81-4
• MF: C₄H₁₀O₃S
• MW: 138.185400485992
• MDL: MFCD00009098
• CID: 39143
• PubChem ID: 87567189
• Update Time: 2025-10-23

Diethyl sulfite Chemical and Physical Properties

Names and Identifiers

• Diethyl sulfite
• DES
• Ethyl sulfite

• MDL： MFCD00009098
• Inchi： 1S/C4H10O3S/c1-3-6-8(5)7-4-2/h3-4H2,1-2H3
• InChI Key： NVJBFARDFTXOTO-UHFFFAOYSA-N
• SMILES： S(=O)(OCC)OCC

Computed Properties

• Exact Mass: 138.03500
• Monoisotopic Mass: 138.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 65.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 1.077 g/mL at 25 °C(lit.)
  1.078 g/mL at 25 °C
• Boiling Point: 157°C(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.414(lit.)
  n20/D 1.414
• PSA: 54.74000
• LogP: 1.50380
• Solubility: Not determined

Diethyl sulfite Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S24/25-S16
• RTECS：WT3511000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl sulfite

Diethyl sulfite (CAS No. 623-81-4): Applications and Recent Research Developments

Diethyl sulfite, with the chemical formula C₄H₁₀O₂S, is an important organic compound widely recognized for its utility in various chemical transformations. Its CAS number, CAS No. 623-81-4, uniquely identifies it in the chemical industry and research communities. This compound has garnered significant attention due to its role as a sulfating agent, a reagent in organic synthesis, and a precursor in the production of fine chemicals. The increasing demand for specialized chemicals in pharmaceuticals and agrochemicals has positioned Diethyl sulfite as a key player in modern chemical manufacturing.

The primary significance of Diethyl sulfite lies in its ability to facilitate the introduction of sulfate groups into organic molecules. This property makes it invaluable in the synthesis of pharmaceutical intermediates, where precise functionalization is crucial. Recent studies have highlighted its application in the preparation of sulfated polysaccharides, which are widely used as thickeners, stabilizers, and drug carriers. The ability of Diethyl sulfite to efficiently introduce sulfate moieties has opened new avenues in biopolymer chemistry, particularly in the development of biodegradable materials and hydrogels.

In addition to its role as a sulfating agent, Diethyl sulfite has been explored as a reagent in organic synthesis for its ability to participate in various reaction pathways. One notable application is its use in the synthesis of esters and ethers through nucleophilic substitution reactions. The compound’s reactivity with alcohols and phenols has been leveraged to produce high-purity derivatives for use in fragrances, flavors, and specialty chemicals. These derivatives often exhibit enhanced stability and improved sensory properties, making them highly sought after in the consumer goods industry.

The pharmaceutical industry has also shown interest in Diethyl sulfite due to its potential applications in drug development. Research has demonstrated its utility in the synthesis of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. By serving as a precursor for these bioactive molecules, Diethyl sulfite contributes to the creation of novel therapeutic agents that address unmet medical needs. Furthermore, its role in generating complex molecular architectures has been instrumental in the development of protease inhibitors and other enzyme-targeting drugs.

The agrochemical sector has not been left out either, with studies indicating that Diethyl sulfite can be employed in the production of plant growth regulators and soil conditioners. These products enhance crop yield by improving nutrient uptake and soil fertility. The compound’s ability to modify organic structures at a molecular level allows for the development of agrochemicals that are more effective and environmentally friendly compared to traditional alternatives.

In recent years, advancements in green chemistry have prompted researchers to explore sustainable methods for synthesizing Diethyl sulfite. Efforts have focused on developing catalytic processes that minimize waste and reduce energy consumption. For instance, the use of heterogeneous catalysts has been shown to improve reaction efficiency while maintaining high selectivity. Such innovations align with global sustainability goals and contribute to the responsible production of essential chemicals.

The analytical chemistry community has also benefited from the use of Diethyl sulfite as an internal standard or derivatization agent. Its stable molecular structure and well-defined spectroscopic properties make it an ideal candidate for quantitative analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These applications enhance the accuracy and reliability of analytical results, particularly in complex mixtures where precise quantification is required.

The future prospects of Diethyl sulfite are promising, with ongoing research uncovering new applications across multiple industries. As synthetic methodologies continue to evolve, so too will the ways in which this compound is utilized. Its versatility as a sulfating agent, reagent, and precursor ensures that it will remain a cornerstone of modern chemical research for years to come.